Cas no 2138356-06-4 (2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide)
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide
- EN300-1114217
- 2138356-06-4
-
- Inchi: 1S/C9H17N5O/c1-6(8(15)12-9(2,3)4)14-11-5-7(10)13-14/h5-6H,1-4H3,(H2,10,13)(H,12,15)
- InChI Key: DPKOYOYOUYBCOI-UHFFFAOYSA-N
- SMILES: O=C(C(C)N1N=CC(N)=N1)NC(C)(C)C
Computed Properties
- Exact Mass: 211.14331018g/mol
- Monoisotopic Mass: 211.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 85.8Ų
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1114217-0.05g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 95% | 0.05g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1114217-0.1g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 95% | 0.1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1114217-0.25g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 95% | 0.25g |
$1209.0 | 2023-10-27 | |
| Enamine | EN300-1114217-0.5g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 95% | 0.5g |
$1262.0 | 2023-10-27 | |
| Enamine | EN300-1114217-1.0g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 1g |
$1315.0 | 2023-06-09 | ||
| Enamine | EN300-1114217-2.5g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 95% | 2.5g |
$2576.0 | 2023-10-27 | |
| Enamine | EN300-1114217-5.0g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 5g |
$3812.0 | 2023-06-09 | ||
| Enamine | EN300-1114217-10.0g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 10g |
$5652.0 | 2023-06-09 | ||
| Enamine | EN300-1114217-1g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 95% | 1g |
$1315.0 | 2023-10-27 | |
| Enamine | EN300-1114217-5g |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide |
2138356-06-4 | 95% | 5g |
$3812.0 | 2023-10-27 |
2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide
2-(4-Amino-2H-1,2,3-Triazol-2-yl)-N-tert-butylpropanamide: An Overview of a Promising Compound (CAS No. 2138356-06-4)
2-(4-Amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide (CAS No. 2138356-06-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is characterized by its amino and triazol functionalities, which contribute to its biological activity and chemical stability.
The triazol ring, a five-membered heterocyclic structure containing three nitrogen atoms, is a key feature of this compound. The presence of the triazol ring has been shown to enhance the bioavailability and metabolic stability of various pharmaceutical agents. In the case of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide, the triazol ring is linked to an amino group and a tert-butylpropanamide moiety, which together provide a unique combination of properties that make it an attractive candidate for further investigation.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide exhibits potent anti-inflammatory properties. The amino group and the tert-butylpropanamide moiety are believed to play crucial roles in modulating inflammatory pathways, making this compound a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that this compound demonstrates significant activity against several viral strains, including influenza and herpes simplex viruses. The unique combination of the triazol ring and the tert-butylpropanamide moiety is thought to interfere with viral replication processes, thereby inhibiting viral spread.
The structural versatility of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide also makes it an excellent candidate for drug design and optimization. Researchers have explored various modifications to the compound, such as altering the substituents on the tert-butylpropanamide moiety or introducing additional functional groups to enhance its pharmacological properties. These efforts have led to the development of several analogs with improved potency and selectivity.
In terms of safety and toxicity profiles, preliminary studies suggest that 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing research is focused on optimizing dosing regimens and identifying potential side effects.
The synthesis of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide involves several well-established chemical reactions. One common approach involves the reaction of an azide with an alkyne under copper(I) catalysis to form the triazol ring via a Huisgen cycloaddition reaction. Subsequent steps include functionalization of the amino group and attachment of the tert-butylpropanamide moiety. This synthetic route provides a scalable and efficient method for producing this compound, making it feasible for large-scale pharmaceutical applications.
In conclusion, 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide (CAS No. 2138356-06-4) represents a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.
2138356-06-4 (2-(4-amino-2H-1,2,3-triazol-2-yl)-N-tert-butylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)